![molecular formula C9H19Br B048978 1-Bromononane CAS No. 693-58-3](/img/structure/B48978.png)
1-Bromononane
Overview
Description
1-Bromononane is a saturated aliphatic hydrocarbon, which is a member of the class of organic compounds known as alkanes. It is a colorless liquid with a boiling point of 163°C and a melting point of -56°C. This compound is a highly flammable, volatile organic compound and has a wide range of applications in scientific research, including in the synthesis of various compounds, as a catalyst, and in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis of Organic Compounds : 1-Bromononane is used in cross-coupling reactions and in the synthesis of aryl chlorides and triflates, contributing to the development of organic compounds (Fürstner, Leitner, & Seidel, 2005).
Pheromone Synthesis : It has been employed in the synthesis of insect pheromones, specifically in the production of compounds like (E)-9-Oxo-2-decenoic Acid and (Z)-6-Heneicosen-1 1-one (Naoshima, Ike, Ogawa, Nakayama, & Kondo, 1984).
Dendrobates-Alkaloid Synthesis : In the field of alkaloid chemistry, this compound is used in the stereospecific synthesis of dendrobates-alkaloid 241D (Girard & Hurvois, 2007).
Polyphenylene Synthesis : It is also utilized in synthesizing hyperbranched polyphenylenes, which are used in blue-light emitting fluorophores (Wang Yuechuan, 2005).
Medicinal Chemistry : this compound shows potential as a bioactive compound in creating original medicines (Suhak, Panasenko, & Knysh, 2015).
Study of Biological Effects : Research has been conducted on the biochemical changes in the central nervous system of rats exposed to 1-bromopropane, a related compound, which can be informative for understanding the effects of similar substances (Wang et al., 2002).
Physical Chemistry Research : The compound's physical properties, like isobaric heat capacity and isothermal compressibility, have been studied, providing insights into the bromine atom's influence on volume fluctuations (Korotkovskii et al., 2016).
Environmental Impact Studies : Research on the ozonation of wastewater containing bromide, including compounds like this compound, has shown an increase in cytotoxicity and genotoxicity, highlighting environmental concerns (Wu et al., 2019).
Safety and Hazards
1-Bromononane is a combustible liquid . It should be kept away from heat, sparks, open flames, and hot surfaces . Protective gloves, clothing, eye protection, and face protection should be worn when handling this chemical . In case of fire, CO2, dry chemical, or foam should be used for extinction . It should be stored in a well-ventilated place and kept cool .
Relevant Papers
A vibrational spectroscopic study of this compound has been conducted, which involved recording Fourier transform infrared and Raman spectra of the compound . This study provides valuable information about the vibrational modes of this compound .
Mechanism of Action
Target of Action
1-Bromononane, also known as Nonyl bromide, is a synthetic intermediate . It is primarily used in the synthesis of cyclooxygenase-2 (COX-2), a new class of selective COX-2 inactivators . COX-2 is an enzyme that plays a crucial role in the production of prostaglandins, which are lipid compounds that mediate various physiological processes such as inflammation and pain.
properties
IUPAC Name |
1-bromononane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19Br/c1-2-3-4-5-6-7-8-9-10/h2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYMUQTNXKPEMLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7049348 | |
Record name | n-Nonyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7049348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
693-58-3 | |
Record name | 1-Bromononane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=693-58-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | n-Nonyl bromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000693583 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Bromononane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5519 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Nonane, 1-bromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | n-Nonyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7049348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromononane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.688 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | NONYLBROMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/44KET59TTZ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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